Cas no 1211592-50-5 (Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate)

Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate is a versatile heterocyclic compound featuring both bromo and chloro substituents on a pyrazine ring, along with a methyl ester functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex pyrazine derivatives. The presence of halogen atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise modifications for targeted applications. Its ester group further allows for hydrolysis or transesterification, offering flexibility in downstream transformations. The compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Suitable for research and industrial-scale applications, it serves as a key building block in medicinal chemistry and material science.
Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate structure
1211592-50-5 structure
Product Name:Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate
CAS No:1211592-50-5
MF:C6H4BrClN2O2
MW:251.465159416199
CID:6802267
PubChem ID:151121889
Update Time:2025-06-08

Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-5-chloro-2-pyrazinecarboxylate
    • 1211592-50-5
    • DB-402217
    • METHYL 3-BROMO-5-CHLORO-PYRAZINE-2-CARBOXYLATE
    • Methyl 3-bromo-5-chloropyrazine-2-carboxylate
    • F93898
    • Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate
    • Inchi: 1S/C6H4BrClN2O2/c1-12-6(11)4-5(7)10-3(8)2-9-4/h2H,1H3
    • InChI Key: MSJCKAOSBJRDLN-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)OC)=NC=C(N=1)Cl

Computed Properties

  • Exact Mass: 249.91447g/mol
  • Monoisotopic Mass: 249.91447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate

Comprehensive Overview of Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate (CAS No. 1211592-50-5)

Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate (CAS No. 1211592-50-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazine derivative is characterized by its unique molecular structure, featuring both bromo and chloro substituents, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science, making it a topic of interest in modern organic synthesis.

The compound’s CAS number 1211592-50-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its methyl ester functionality further expands its versatility, enabling it to act as a key intermediate in the synthesis of more complex molecules. Recent trends in green chemistry and sustainable synthesis have also highlighted the importance of such intermediates, as they often reduce waste and improve efficiency in multi-step reactions. This aligns with the growing demand for eco-friendly chemical processes, a hot topic in both academic and industrial circles.

One of the most searched questions related to Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate revolves around its synthetic routes and reaction mechanisms. Chemists are particularly interested in optimizing its preparation to achieve higher yields and purity, which are crucial for scaling up production. Additionally, its role in cross-coupling reactions, a cornerstone of modern catalysis research, has been widely discussed in literature. These reactions are pivotal for constructing carbon-carbon bonds, a fundamental step in creating bioactive molecules.

Another area of interest is the compound’s potential in medicinal chemistry. Pyrazine cores are prevalent in many FDA-approved drugs, and the introduction of halogen atoms (bromo and chloro) can significantly alter the pharmacokinetic properties of resulting molecules. This has led to increased searches for structure-activity relationships (SAR) studies involving this compound. Researchers are exploring its derivatives for applications in antiviral, antibacterial, and anticancer therapies, reflecting the broader focus on drug development in the post-pandemic era.

From a commercial perspective, Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate is often sought after by suppliers and manufacturers specializing in fine chemicals and custom synthesis. The compound’s purity and stability are critical factors for buyers, prompting discussions on analytical methods such as HPLC and NMR for quality control. Furthermore, its storage conditions and shelf life are frequently queried, underscoring the need for reliable technical data sheets (TDS) and material safety data sheets (MSDS).

In summary, Methyl 3-bromo-5-chloro-pyrazine-2-carboxylate (CAS No. 1211592-50-5) represents a valuable building block in synthetic chemistry, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its relevance to cutting-edge research and industrial processes ensures continued interest, while advancements in sustainable chemistry and catalysis further elevate its importance. As the scientific community strives for innovation, this compound will undoubtedly remain a focal point in the quest for novel and efficient chemical solutions.

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